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Compound of Interest
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Cat. No.: B15183171 Get Quote

Introduction

Cupric isononanoate is a member of the copper carboxylate family of wood preservatives,

which are recognized for their efficacy in protecting wood and other cellulosic materials from

fungal decay and insect attack. Similar to the well-established copper naphthenate, cupric
isononanoate is an oil-borne preservative that offers a durable solution for wood intended for

in-ground and above-ground contact. This document provides detailed application notes and

protocols for researchers, scientists, and professionals in the field of wood preservation and

material science. The information is synthesized from studies on copper carboxylates, with a

focus on providing a comprehensive understanding of their performance and application.

Efficacy and Performance Data
The performance of copper carboxylates, including analogs of copper naphthenate like cupric
isononanoate, has been evaluated in long-term field tests. The following tables summarize the

performance data of copper carboxylate systems in comparison to industry standards. The data

is derived from field stake tests conducted in a high decay and termite hazard zone (AWPA

Zone 4), providing a robust assessment of their real-world efficacy.[1]

Table 1: Ground Contact Performance of Copper Carboxylate Systems in Pine Stakes[1]
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Preservative
System

Carrier Solvent Retention ( kg/m ³)
Average Field
Stake Rating (after
5 years)

Copper Naphthenate Toluene 4.8 9.5

9.6 10.0

Copper

Neodecanoate

(analogous to

Isononanoate)

Toluene 4.8 9.2

9.6 9.8

Copper Octoate P9A Oil 4.8 8.9

9.6 9.7

Pentachlorophenol

(reference)
P9A Oil 4.8 9.9

9.6 10.0

Note: Field stake rating is on a scale of 0 to 10, where 10 represents a sound stake with no

signs of decay or insect attack, and 0 represents complete failure.

Table 2: Influence of Carrier Solvent on the Performance of Copper Carboxylate

Preservatives[1]
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Preservative
System

Carrier Solvent Retention ( kg/m ³)
Average Field
Stake Rating (after
5 years)

Copper Carboxylate

Mix
P9A Oil 6.4 9.6

Copper Carboxylate

Mix
Toluene 6.4 9.1

Copper Carboxylate

Mix
Water 6.4 8.5

Note: This data suggests that oil-borne formulations of copper carboxylates generally

outperform water-borne or light organic solvent-based systems for ground contact applications.

[1]

Mechanism of Action
The biocidal activity of cupric isononanoate, like other copper-based preservatives, is

primarily attributed to the toxicity of the copper (II) ion (Cu²⁺) to wood-destroying fungi and

insects. The isononanoate carrier facilitates the penetration and distribution of the copper into

the wood structure.

Fungicidal Mechanism:

Copper ions are believed to disrupt cellular processes in fungi through multiple mechanisms:

Enzyme Inhibition: Copper ions can bind to sulfhydryl groups of amino acids in essential

enzymes, leading to their inactivation and disruption of metabolic pathways.

Oxidative Stress: The presence of copper ions can catalyze the formation of reactive oxygen

species (ROS) within the fungal cells, causing damage to cellular components such as lipids,

proteins, and DNA.

Cell Membrane Disruption: Copper ions may interfere with the integrity and function of the

fungal cell membrane, leading to leakage of essential cellular contents.
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Insecticidal Mechanism:

The insecticidal action of copper is generally less pronounced than its fungicidal activity but still

contributes to the overall protection of the wood.

Antifeedant and Repellent Effects: The presence of copper in the wood can deter feeding by

termites and other wood-boring insects.

Metabolic Disruption: If ingested, copper ions can disrupt metabolic processes in insects,

leading to toxicity.
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Caption: Fungicidal mechanism of cupric isononanoate.

Experimental Protocols
The following protocols are based on standardized methods from the American Wood

Protection Association (AWPA) and are applicable for the evaluation of cupric isononanoate
and other oil-borne wood preservatives.

1. Wood Sample Preparation and Treatment

Objective: To treat wood samples with cupric isononanoate to specified retention levels.
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Materials:

Southern Pine (or other relevant wood species) sapwood blocks (19x19x19 mm for

laboratory tests, or stakes 19x19x560 mm for field tests).

Cupric isononanoate solution of desired concentration in a suitable oil carrier (e.g., P9A

oil, toluene).

Vacuum-pressure impregnation apparatus.

Protocol:

Condition wood samples to a constant weight at a specified temperature and relative

humidity (e.g., 23°C and 50% RH).

Record the initial weight of each wood sample.

Place the samples in the treatment vessel.

Apply an initial vacuum of at least -88 kPa for a minimum of 30 minutes.

Introduce the cupric isononanoate treating solution into the vessel while maintaining the

vacuum.

Release the vacuum and apply pressure of 1035 kPa for 1 to 2 hours to ensure adequate

penetration.

Release the pressure and remove the samples.

Wipe off excess solution and weigh the samples immediately to determine the gross

uptake of the preservative solution.

Calculate the retention of the preservative in kilograms per cubic meter ( kg/m ³) based on

the solution uptake and concentration.

Allow the treated samples to air-dry under controlled conditions before further testing.[1]
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Caption: Wood treatment experimental workflow.

2. Laboratory Fungal Efficacy Test (Soil-Block Test)
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Objective: To determine the fungicidal efficacy of cupric isononanoate against common

wood-destroying fungi.

Materials:

Treated and untreated wood blocks (19x19x19 mm).

Cultures of wood decay fungi (e.g., Gloeophyllum trabeum, Postia placenta).

Soil-block test jars containing moist, sterile soil and feeder strips.

Protocol (based on AWPA Standard E10):

Sterilize the treated and untreated wood blocks.

Place the sterile blocks on the surface of the actively growing fungal cultures in the soil-

block jars.

Incubate the jars at a controlled temperature and humidity (e.g., 27°C and 70% RH) for a

specified period (e.g., 12 weeks).

At the end of the incubation period, remove the blocks, carefully clean off the fungal

mycelium, and oven-dry them to a constant weight.

Calculate the percentage of weight loss for each block.

The efficacy of the preservative is determined by comparing the weight loss of the treated

blocks to that of the untreated control blocks.

3. Field Stake Test for Ground Contact Performance

Objective: To evaluate the long-term performance of cupric isononanoate in a real-world,

in-ground exposure.

Materials:

Treated and untreated wood stakes (19x19x560 mm).
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A designated test site with known high decay and termite hazard.

Protocol (based on AWPA Standard E7):

Install the treated and untreated stakes vertically in the ground to a depth of approximately

280 mm, with a spacing of at least 300 mm between stakes.

Annually, inspect each stake for signs of decay and insect attack without removing them

from the ground.

Rate each stake on a scale of 0 to 10, where 10 is sound and 0 is failure.

Continue the test until the stakes have failed or for a predetermined number of years.

Analyze the data to determine the average service life and performance of the

preservative at different retention levels.[1]

Application Notes
Solvent System: Cupric isononanoate is an oil-borne preservative. The choice of oil carrier

can influence the performance, with heavier oils generally providing better long-term

protection in ground contact.[1]

Penetration: Achieving adequate penetration and retention of the preservative is critical for

effective wood protection. The vacuum-pressure impregnation method is recommended for

optimal results.

Post-Treatment Handling: Treated wood should be allowed to dry completely before

installation to ensure the fixation of the preservative and to minimize any potential for surface

residues.

Compatibility: The compatibility of cupric isononanoate with coatings and fasteners should

be evaluated for specific applications.

Safety Precautions: As with all wood preservatives, appropriate personal protective

equipment (PPE), including gloves and eye protection, should be worn during handling and

application. Follow all manufacturer's safety data sheets (SDS) and guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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